Cas no 1795471-23-6 (4-(Acetylamino)-N-[1-(2-pyridinyl)-3-pyrrolidinyl]benzeneacetamide)

• Product Name: 4-(Acetylamino)-N-[1-(2-pyridinyl)-3-pyrrolidinyl]benzeneacetamide
• CAS No: 1795471-23-6
• MF: C₁₉H₂₂N₄O₂
• MW: 338.403584003448
• CID: 5368299
• Update Time: 2025-10-29

4-(Acetylamino)-N-[1-(2-pyridinyl)-3-pyrrolidinyl]benzeneacetamide Chemical and Physical Properties

Names and Identifiers

• 4-(Acetylamino)-N-[1-(2-pyridinyl)-3-pyrrolidinyl]benzeneacetamide

• Inchi： 1S/C19H22N4O2/c1-14(24)21-16-7-5-15(6-8-16)12-19(25)22-17-9-11-23(13-17)18-4-2-3-10-20-18/h2-8,10,17H,9,11-13H2,1H3,(H,21,24)(H,22,25)
• InChI Key： NBWOILJWEHTRAD-UHFFFAOYSA-N
• SMILES： C1(CC(NC2CCN(C3=NC=CC=C3)C2)=O)=CC=C(NC(C)=O)C=C1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 671.9±55.0 °C(Predicted)
• pka: 14.92±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on 4-(Acetylamino)-N-[1-(2-pyridinyl)-3-pyrrolidinyl]benzeneacetamide

4-(Acetylamino)-N-[1-(2-pyridinyl)-3-pyrrolidinyl]benzeneacetamide: A Comprehensive Overview

4-(Acetylamino)-N-[1-(2-pyridinyl)-3-pyrrolidinyl]benzeneacetamide, identified by the CAS number 179547-23-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and development. The molecule combines elements of pyridine and pyrrolidine rings, which are known for their versatile reactivity and bioavailability.

The chemical structure of 4-(Acetylamino)-N-[1-(2-pyridinyl)-3-pyrrolidinyl]benzeneacetamide is characterized by a benzene ring substituted with an acetyl amino group at the para position. This substitution pattern is significant as it influences the compound's electronic properties and reactivity. The acetyl amino group (NHCOCH3) is a common functional group in pharmaceuticals, often contributing to hydrogen bonding and enhancing solubility. Additionally, the molecule features a pyrrolidine ring fused with a pyridine moiety, creating a bicyclic structure that may play a role in stabilizing interactions within biological systems.

Recent studies have explored the biological activity of this compound, particularly its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways, making them attractive targets for therapeutic intervention in diseases such as cancer. Research indicates that 4-(Acetylamino)-N-[1-(2-pyridinyl)-3-pyrrolidinyl]benzeneacetamide exhibits moderate inhibitory activity against several kinase targets, suggesting its potential as a lead compound for drug development.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrrolidine ring through intramolecular cyclization and the subsequent coupling with the benzene acetamide moiety. The use of transition metal catalysts has been reported to enhance the efficiency of these reactions, leading to higher yields and purities.

In terms of pharmacokinetics, preliminary studies suggest that this compound has favorable absorption properties when administered orally. Its bioavailability is influenced by the presence of polar groups such as the acetyl amino group, which may facilitate passage through biological membranes. However, further studies are required to fully understand its pharmacokinetic profile and suitability for therapeutic use.

The application of computational chemistry tools has provided valuable insights into the molecular interactions of 4-(Acetylamino)-N-[1-(2-pyridinyl)-3-pyrrolidinyl]benzeneacetamide. Docking studies have revealed potential binding modes with target proteins, highlighting key residues involved in ligand-protein interactions. These findings have guided subsequent experimental work, demonstrating the importance of integrating computational and experimental approaches in drug discovery.

Despite its promising attributes, challenges remain in optimizing this compound for clinical use. Issues such as selectivity for off-target effects and potential toxicity need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advancing this compound towards preclinical testing.

In conclusion, 4-(Acetylamino)-N-[1-(2-pyridinyl)-3-pyrrolidinyl]benzeneacetamide, CAS No. 179547-23-6, represents an intriguing candidate in the realm of medicinal chemistry. Its unique structure, combined with emerging biological data, positions it as a valuable tool for exploring novel therapeutic strategies. Continued research into its properties will undoubtedly shed light on its full potential as a drug candidate.